1-Diazo-4-(2-ethylphenyl)butan-2-one

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 1-diazo-4-(2-ethylphenyl)butan-2-one
• InChI: InChI=1S/C12H14N2O/c1-2-10-5-3-4-6-11(10)7-8-12(15)9-14-13/h3-6,9H,2,7-8H2,1H3
• InChI Key: DTDJINWEWINFTH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1CCC(=O)C=[N+]=[N-]

Description

1-Diazo-4-(2-ethylphenyl)butan-2-one is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(2-ethylphenyl)propanoyl chloride (crude, 23.8 mmole) in methylene chloride was slowly added to a solution of diazomethane (generated from 15.6 g of 1-methyl-3-nitro-1-nitrosoguanidine) in ether (100 ml) cooled in an ice bath. The mixture was then warmed up to room temperature and stirred overnight. The mixture was concentrated in vacuo and purified by column chromatography (10→20% ethyl acetate/hexanes) to give 1-diazo-4-(2-ethylphenyl)butan-2-one (3.47 g, 72% over 2 steps). 1H NMR (CDCl3) δ 7.1-7.25 (4H, m, phenyl), 5.21 (1H, broad s, diazo), 2.97 (2H, m, CH2 of ethyl), 1.20 (3H, t, CH3). Step 3: